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Compound of Interest

Compound Name:
8-Bromo-1,6-naphthyridine-3-

carboxylic acid

CAS No.: 2089649-21-6

Cat. No.: B2370387

Get Quote

8-bromo-1,6-naphthyridine-3-carboxylic acid is a specialized heterocyclic building block of

significant interest in medicinal chemistry and drug discovery. The naphthyridine core is a key

pharmacophore found in numerous biologically active compounds, notably antibacterial

agents[1][2]. The precise arrangement of its bromine and carboxylic acid functionalities makes

it a versatile synthon for creating complex molecular architectures through cross-coupling

reactions and amide bond formations.

In the rigorous environment of drug development, the purity of such starting materials is not a

trivial detail; it is the bedrock of reliable, reproducible, and meaningful results. The presence of

even minor impurities can lead to unforeseen side reactions, generate misleading biological

data, and introduce significant delays and costs into the research pipeline. This guide provides

a comprehensive framework for sourcing high-purity 8-bromo-1,6-naphthyridine-3-carboxylic
acid, establishing a robust in-house quality control protocol, and understanding the context of

its chemical properties.
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Accurate identification is the first step in procurement. Confusion between isomers is a

common pitfall when sourcing complex reagents. The target compound is specifically the 3-

carboxylic acid isomer.

Identifier Value Source

IUPAC Name
8-bromo-1,6-naphthyridine-3-

carboxylic acid
-

CAS Number 2089649-21-6 [3]

Molecular Formula C₉H₅BrN₂O₂ [3]

Molecular Weight 253.05 g/mol

Typical Form Solid [3]

Note: Several isomers exist, such as 8-bromo-1,6-naphthyridine-2-carboxylic acid (CAS

197507-55-4)[4]. It is imperative to verify the CAS number with the supplier before purchase.

Part 1: Sourcing and Supplier Verification
Sourcing specialized, high-purity reagents requires a diligent approach beyond a simple

catalog search. The primary objective is to secure a consistent supply of material with a well-

defined and documented purity profile.

Identified Suppliers
The availability of this specific isomer can be limited. Researchers should begin their search

with established global suppliers who provide comprehensive analytical data.

Supplier Product Details Reported Purity Notes

Sigma-Aldrich (Merck)

8-Bromo-1,6-

naphthyridine-3-

carboxylic acid; CAS:

2089649-21-6

97%
Sourced from Bide

Pharmatech[3].
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This table is based on currently available data. Researchers should always conduct their own

searches as supplier inventories change.

Supplier Vetting Protocol: A Self-Validating System
Trust in a supplier is built on verification. Before committing to a large-scale purchase, the

following steps are essential:

Request a Certificate of Analysis (CoA): A CoA is non-negotiable. It should be lot-specific

and detail the purity determination method (e.g., HPLC, qNMR) and the results.

Inquire about Analytical Methods: Ask the supplier for the specific parameters of their quality

control tests. What HPLC column was used? What were the mobile phase and gradient?

This information is crucial for replicating their results.

Evaluate Purity Claims: A purity claim of ">98%" should be supported by high-resolution

data. Scrutinize the provided spectra for minor peaks that may not have been integrated into

the purity calculation.

Order a Sample for In-House Validation: The ultimate validation comes from testing the

material in your own laboratory using the methods outlined in the next section.
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Procurement & Vetting Workflow
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Caption: Procurement and Quality Control (QC) Workflow.
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Part 2: In-House Purity Assessment & Verification
Independent verification of purity is a cornerstone of scientific integrity. A multi-technique

approach is recommended to build a comprehensive profile of the material, confirming not only

its identity and purity but also identifying any potential impurities that could impact downstream

applications.

Pillar 1: Chromatographic Purity (HPLC-UV)
High-Performance Liquid Chromatography (HPLC) is the workhorse for purity assessment of

non-volatile organic compounds in the pharmaceutical industry[5]. A reverse-phase method is

ideal for this molecule.

Causality Behind Method Choice: The aromatic naphthyridine core possesses a strong

chromophore, making UV detection highly sensitive. Reverse-phase chromatography (using a

C18 column) is chosen for its robustness and its ability to effectively separate the polar analyte

from potential non-polar and closely related polar impurities.

Detailed Experimental Protocol: HPLC-UV

Sample Preparation:

Accurately weigh ~5 mg of the compound.

Dissolve in a suitable solvent (e.g., a small amount of DMSO followed by dilution with

mobile phase) to a final concentration of ~0.5 mg/mL. Ensure complete dissolution.

Instrumentation and Conditions:

HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a diode

array detector (DAD) or multi-wavelength UV detector.

Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size)[6].

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
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Flow Rate: 1.0 mL/min[6].

Column Temperature: 30 °C[6].

Detection Wavelength: Scan from 210-400 nm; quantify at a wavelength of maximum

absorbance (e.g., ~254 nm or ~320 nm, to be determined from the UV spectrum).

Injection Volume: 5 µL.

Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

20.0 5 95

25.0 5 95

25.1 95 5

30.0 95 5

Data Analysis:

Purity Calculation: Determine purity by the area percentage of the main peak relative to

the total area of all integrated peaks.

Trustworthiness Check: The system is self-validating. Before analysis, perform a blank

injection (mobile phase) to ensure no system peaks interfere. The main peak should be

symmetrical (tailing factor between 0.9 and 1.5).

Pillar 2: Structural Confirmation (NMR & MS)
While HPLC determines purity, it does not definitively confirm structure. NMR and Mass

Spectrometry are essential for structural verification.

¹H-NMR (Proton NMR): This technique provides information on the number, connectivity, and

chemical environment of protons. The spectrum should be clean, with integral values
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matching the expected number of protons for the structure. Key impurities to look for are

residual solvents (e.g., from synthesis or purification) or starting materials.

Mass Spectrometry (MS): Typically performed via LC-MS using the same HPLC method.

This confirms the molecular weight of the main peak. The observed mass should correspond

to the calculated mass of the compound ([M+H]⁺ or [M-H]⁻).
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Analytical Purity Assessment Workflow
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Caption: Sequential workflow for analytical purity and identity verification.
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Pillar 3: Understanding Potential Impurities
An expert understanding of the potential synthesis routes provides insight into likely impurities.

While the exact synthesis of this specific isomer is proprietary, general knowledge of

naphthyridine synthesis suggests potential impurities could include[1][2][7][8]:

Starting Materials: Unreacted precursors from the cyclization and functionalization steps.

Positional Isomers: Bromination at a different position or migration of the carboxylic acid

group.

Over- or Under-brominated Species: Di-brominated or non-brominated naphthyridine

analogs.

Hydrolysis Products: Decarboxylation or other degradation products.

Conclusion
The integrity of advanced chemical research and drug development is directly linked to the

quality of the foundational materials. For a specialized reagent like 8-bromo-1,6-
naphthyridine-3-carboxylic acid, a rigorous, evidence-based approach to sourcing and

verification is paramount. By combining diligent supplier vetting with a multi-technique

analytical workflow (HPLC, MS, and NMR), researchers can ensure the material they use is of

the required purity and identity. This self-validating system not only builds confidence in

experimental outcomes but also upholds the principles of scientific reproducibility and

excellence.

References
Chemcd. 8-BROMO-1,6-NAPHTHYRIDINE ,17965-74-1 Buyers. [Link]

Dana Bioscience. 8-Bromo-1,6-naphthyridine-2-carboxylic acid hydrobromide 1g. [Link]

American Pharmaceutical Review. Analytical Methodology for Characterization of Reactive

Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule

Pharmaceuticals. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/6422043/
https://ispub.com/IJPHARM/7/1/10797
https://www.researchgate.net/publication/340073514_Synthesis_Biological_Evaluation_and_Molecular_Docking_Studies_of_Novel_18-Naphthyridine-3-carboxylic_Acid_Derivatives_as_Potential_Antimicrobial_Agents_Part-1
https://www.organic-chemistry.org/synthesis/C1Br/bromocarboxylicacids.shtm
https://www.benchchem.com/product/b2370387/docs?utm_src=pdf-body#introduction-the-critical-role-of-starting-material-purity-in-research
https://www.benchchem.com/product/b2370387/docs?utm_src=pdf-body#introduction-the-critical-role-of-starting-material-purity-in-research
https://www.chemcd.com/product/17965-74-1_buyers.html
https://www.danabioscience.com/products/8-bromo-1-6-naphthyridine-2-carboxylic-acid-hydrobromide-1g
https://www.americanpharmaceuticalreview.com/Featured-Articles/341923-Analytical-Methodology-for-Characterization-of-Reactive-Starting-Materials-and-Intermediates-Commonly-Used-in-the-Synthesis-of-Small-Molecule-Pharmaceuticals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2370387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. Synthesis, Biological Evaluation and Molecular Docking Studies of Novel

1,8-Naphthyridine-3-carboxylic Acid Derivatives as Potential Antimicrobial Agents (Part-1).

[Link]

PubMed. Pyridonecarboxylic acids as antibacterial agents. 2. Synthesis and structure-activity

relationships of 1,6,7-trisubstituted 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids,

including enoxacin, a new antibacterial agent. [Link]

Organic Chemistry Portal. Bromocarboxylic acid synthesis by bromination. [Link]

Internet Scientific Publications. Synthesis And Anti Microbial Studies Of Certain Schiff Bases

Containing 1,8-Naphthyridine Moiety. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pyridonecarboxylic acids as antibacterial agents. 2. Synthesis and structure-activity
relationships of 1,6,7-trisubstituted 1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids,
including enoxacin, a new antibacterial agent - PubMed [pubmed.ncbi.nlm.nih.gov]

2. ispub.com [ispub.com]

3. 8-Bromo-1,6-naphthyridine-3-carboxylic acid | 2089649-21-6 [sigmaaldrich.cn]

4. 197507-55-4 | 8-Bromo-1,6-naphthyridine-2-carboxylic acid - AiFChem [aifchem.com]

5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

6. benchchem.com [benchchem.com]

7. researchgate.net [researchgate.net]

8. Bromocarboxylic acid synthesis by bromination [organic-chemistry.org]

To cite this document: BenchChem. [Introduction: The Critical Role of Starting Material Purity
in Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2370387/docs#introduction-the-critical-role-of-
starting-material-purity-in-research]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/339178306_Synthesis_Biological_Evaluation_and_Molecular_Docking_Studies_of_Novel_18-Naphthyridine-3-carboxylic_Acid_Derivatives_as_Potential_Antimicrobial_Agents_Part-1
https://pubmed.ncbi.nlm.nih.gov/6423873/
https://www.organic-chemistry.org/namedreactions/hell-volhard-zelinsky-reaction.shtm
https://ispub.com/IJCHEM/4/1/12836
https://www.benchchem.com/product/b2370387?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/6422043/
https://pubmed.ncbi.nlm.nih.gov/6422043/
https://pubmed.ncbi.nlm.nih.gov/6422043/
https://ispub.com/IJPHARM/7/1/10797
https://www.sigmaaldrich.cn/CN/zh/product/bidepharmatech/bdph9bcc758e
https://www.aifchem.com/aif/goods/detail/197507-55-4
https://www.americanpharmaceuticalreview.com/Featured-Articles/341315-Analytical-Methodology-for-Characterization-of-Reactive-Starting-Materials-and-Intermediates-Commonly-Used-in-the-Synthesis-of-Small-Molecule-Pharmaceuticals/
https://www.benchchem.com/pdf/Purity_Assessment_of_Synthesized_Heptyl_8_bromooctanoate_A_Comparative_Guide_to_Analytical_Methods.pdf
https://www.researchgate.net/publication/340073514_Synthesis_Biological_Evaluation_and_Molecular_Docking_Studies_of_Novel_18-Naphthyridine-3-carboxylic_Acid_Derivatives_as_Potential_Antimicrobial_Agents_Part-1
https://www.organic-chemistry.org/synthesis/C1Br/bromocarboxylicacids.shtm
https://www.benchchem.com/product/b2370387/docs#introduction-the-critical-role-of-starting-material-purity-in-research
https://www.benchchem.com/product/b2370387/docs#introduction-the-critical-role-of-starting-material-purity-in-research
https://www.benchchem.com/product/b2370387/docs#introduction-the-critical-role-of-starting-material-purity-in-research
https://www.benchchem.com/product/b2370387/docs#introduction-the-critical-role-of-starting-material-purity-in-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2370387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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